3-Bromo-5-methoxybenzoic acid
Cat. No. B116308
Key on ui cas rn:
157893-14-6
M. Wt: 231.04 g/mol
InChI Key: DMXJBCHYVUGXEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09227978B2
Procedure details
To a solution of 2-amino-5-bromo-3-methoxybenzoic acid (4 g, 16.3 mmol) in water (20 mL) at 0° C., conc. HCl (7.5 mL, 90 mmol) and THF (20 mL) were added. The mixture was stirred for 30 min, and then NaNO2 (3.16 g, 45.8 mmol) was added. The resulting mixture was stirred for 2 h and then hypophosphorous acid (5.1 g, 76 mmol, 50% in H2O) was added to the reaction. The mixture was stirred at room temperature for 16 h. The precipitate was collected by filtration, washed with water and dried in vacuo to afford the desired product (3.2 g, 85% yield). ESI-MS m/z: 229.2 [M−H]−.
Name
Yield
85%
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:10]([O:11][CH3:12])=[CH:9][C:8]([Br:13])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].Cl.N([O-])=O.[Na+].[PH2](O)=O>O.C1COCC1>[Br:13][C:8]1[CH:7]=[C:3]([CH:2]=[C:10]([O:11][CH3:12])[CH:9]=1)[C:4]([OH:6])=[O:5] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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|
Type
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reactant
|
|
Smiles
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NC1=C(C(=O)O)C=C(C=C1OC)Br
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Name
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|
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Quantity
|
7.5 mL
|
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Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
|
|
Name
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|
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Quantity
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20 mL
|
|
Type
|
solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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3.16 g
|
|
Type
|
reactant
|
|
Smiles
|
N(=O)[O-].[Na+]
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Step Three
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Name
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|
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Quantity
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5.1 g
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Type
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reactant
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Smiles
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[PH2](=O)O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred for 30 min
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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The resulting mixture was stirred for 2 h
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|
Duration
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2 h
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STIRRING
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Type
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STIRRING
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|
Details
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The mixture was stirred at room temperature for 16 h
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|
Duration
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16 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitate was collected by filtration
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WASH
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Type
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WASH
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|
Details
|
washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=C(C(=O)O)C=C(C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.2 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
